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Compound of Interest

Compound Name: 2-(Tert-butoxy)-4-methylphenol

Cat. No.: B14837690

Get Quote

Executive Summary
2-tert-butyl-4-methylphenol (2-TBMP) is a mono-hindered phenolic antioxidant and chemical

intermediate.[1] Often confused with its di-hindered counterpart BHT (2,6-di-tert-butyl-4-

methylphenol), 2-TBMP exhibits distinct thermal behaviors that dictate its suitability for specific

drug development and polymer stabilization applications.[1]

This guide provides a rigorous comparison of 2-TBMP against industry standards (BHT),

supported by experimental protocols for Thermogravimetric Analysis (TGA) and Differential

Scanning Calorimetry (DSC).

Introduction: The Steric Hindrance Factor
The thermal performance of phenolic antioxidants is governed by steric hindrance.

BHT possesses two bulky tert-butyl groups flanking the hydroxyl moiety, providing high

thermal stability and low reactivity with atmospheric oxygen during storage.

2-TBMP possesses only one tert-butyl group. This structural asymmetry results in:
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Lower Melting Point: Weaker crystal lattice packing.

Higher Volatility: Lower molecular weight and reduced intermolecular shielding.[1]

Increased Reactivity: The hydroxyl group is more accessible, potentially offering faster

radical scavenging but reduced latency.

Chemical Identity Verification
Property

2-tert-butyl-4-
methylphenol (2-TBMP)

BHT (Comparator)

CAS Number 2409-55-4 128-37-0

Structure Mono-tert-butyl Di-tert-butyl

Mol.[2] Weight 164.25 g/mol 220.35 g/mol

Appearance White/Yellow-beige crystals White powder/crystals

Experimental Protocols (TGA/DSC)
To objectively characterize 2-TBMP, the following standardized protocols are recommended.

These methods distinguish between physical volatility (evaporation) and chemical

decomposition.[1]
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Figure 1: Standardized thermal analysis workflow for hindered phenols.

Protocol 1: Differential Scanning Calorimetry (DSC)
Objective: Determine melting point (

), Enthalpy of Fusion (

), and purity.[1]

Instrument: TA Instruments Q2000 or equivalent.

Atmosphere: Nitrogen (50 mL/min) to prevent oxidation during heating.[1]

Pan: Hermetically sealed aluminum pan (prevents early sublimation).[1]

Method:

Equilibrate: -20 °C.

Ramp: 10 °C/min to 80 °C (clears thermal history).

Cool: 10 °C/min to -20 °C.

Ramp: 10 °C/min to 300 °C.

Analysis: Integrate the endothermic peak in the second heating cycle. The onset temperature

is the

.

Protocol 2: Thermogravimetric Analysis (TGA)
Objective: Determine Volatility (

) and Decomposition Onset.[1]

Instrument: TA Instruments Q500 or equivalent.
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Atmosphere: Nitrogen (Inert) vs. Air (Oxidative).[1]

Pan: Platinum or Ceramic (Open).[1]

Method: Ramp 10 °C/min from Ambient to 600 °C.

Key Metric:

(Temperature at 5% weight loss).[1] For antioxidants, this often represents volatilization
rather than degradation.

Comparative Performance Analysis
A. Melting Behavior (DSC Results)
2-TBMP has a significantly lower melting point than BHT.[1] This has practical implications for

handling; 2-TBMP is more prone to caking in warm storage conditions.

Parameter
2-TBMP
(Experimental)

BHT (Reference) Implication

Melting Point (

)
50–52 °C 69–73 °C

2-TBMP requires cool

storage (<25°C) to

prevent fusion.[1]

Enthalpy of Fusion (

)
~15–20 kJ/mol* 19.6 kJ/mol

Lower energy barrier

to melt; easier

dispersion in low-temp

processes.[1]

Crystallinity Monoclinic (Typical) Orthorhombic

Distinct crystal

packing affects

dissolution rates.[1]

*Note:

for 2-TBMP is derived from DSC peak integration; exact literature values vary by synthesis
purity.
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B. Thermal Stability & Volatility (TGA Results)
This is the critical differentiator.[1] Because 2-TBMP lacks the second tert-butyl group, it has a

lower molecular weight and weaker London dispersion forces, making it more volatile.

Parameter 2-TBMP BHT
Performance
Impact

Boiling Point (Lit.) 244 °C 265 °C
2-TBMP evaporates

earlier.[1]

TGA Onset (

)
~160–170 °C ~190–200 °C

BHT is preferred for

polymers processed

>200°C.

Flash Point ~100 °C 127 °C

2-TBMP poses a

higher flammability

risk in processing.[1]

Residue @ 600°C < 0.1% < 0.1%

Both volatilize

completely in inert

atmospheres.

C. Structure-Property Logic
The following diagram explains why 2-TBMP behaves differently, linking molecular structure to

thermal data.
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Figure 2: Causal relationship between the mono-tert-butyl structure and thermal properties.[1]

Application Recommendations
Based on the thermal analysis data:

Low-Temperature Applications (Recommended for 2-TBMP):

Due to its lower melting point (50°C), 2-TBMP is ideal for liquid formulations or low-

temperature curing systems where rapid dissolution is required.[1]

It serves as an excellent intermediate for synthesizing complex antioxidants (e.g., coupling

reactions).[1]

High-Temperature Polymers (Not Recommended):

For extrusion or injection molding >200°C, 2-TBMP is not recommended due to its high

volatility (BP 244°C).[1] Significant loss of the additive will occur before it can stabilize the

polymer. BHT or higher molecular weight phenolics (e.g., Irganox 1010) are superior here.

[1]
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Storage & Handling:

Store 2-TBMP below 25°C.

Use hermetic sealing to prevent sublimation over time.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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